Cas no 338754-96-4 (1-(3-chlorobenzyl)-3-[(4-methylpiperazino)carbonyl]-2(1H)-pyridinone)

• Product Name: 1-(3-chlorobenzyl)-3-[(4-methylpiperazino)carbonyl]-2(1H)-pyridinone
• CAS No: 338754-96-4
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• MDL: MFCD00139998
• CID: 5214387
• Update Time: 2023-08-25

1-(3-chlorobenzyl)-3-[(4-methylpiperazino)carbonyl]-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLOROBENZYL)-3-[(4-METHYLPIPERAZINO)CARBONYL]-2(1H)-PYRIDINONE
• 1-[(3-chlorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 1-[(3-chlorophenyl)methyl]-3-[(4-methyl-1-piperazinyl)carbonyl]-
• 1-[(3-chlorophenyl)methyl]-3-(4-methylpiperazine-1-carbonyl)pyridin-2-one
• Oprea1_006039
• MLS001165430
• HMS2873H15
• SMR000549426
• 1-(3-chlorobenzyl)-3-[(4-methylpiperazino)carbonyl]-2(1H)-pyridinone

• MDL： MFCD00139998
• Inchi： 1S/C18H20ClN3O2/c1-20-8-10-21(11-9-20)17(23)16-6-3-7-22(18(16)24)13-14-4-2-5-15(19)12-14/h2-7,12H,8-11,13H2,1H3
• InChI Key： LTHRDWZFYIVADH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C=CC=C(C1=O)C(N1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 553
• XLogP3: 2
• Topological Polar Surface Area: 43.9